Cas no 4258-41-7 (4-Benzoyl-4-phenylbutyric acid)
4258-41-7 structure
Product Name:4-Benzoyl-4-phenylbutyric acid
CAS No:4258-41-7
MF:C17H16O3
MW:268.307145118713
CID:2666277
PubChem ID:2748369
Update Time:2025-04-21
4-Benzoyl-4-phenylbutyric acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzoyl-4-phenylbutyric acid
- SCHEMBL23849637
- 4258-41-7
- AKOS000278337
- AKOS016037932
-
- MDL: MFCD01108799
- Inchi: 1S/C17H16O3/c18-16(19)12-11-15(13-7-3-1-4-8-13)17(20)14-9-5-2-6-10-14/h1-10,15H,11-12H2,(H,18,19)
- InChI Key: NTPZHUOJVKOUHC-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C(C1C=CC=CC=1)CCC(=O)O
Computed Properties
- Exact Mass: 268.109944368Da
- Monoisotopic Mass: 268.109944368Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54.4Ų
4-Benzoyl-4-phenylbutyric acid Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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